N-(2-methoxyethyl)methanesulfonamide
Overview
Description
N-(2-methoxyethyl)methanesulfonamide, more commonly referred to as MEMS, is an organic compound that has been used in a variety of scientific applications, including organic synthesis, as a reagent in organic reactions, and as a catalyst in biochemistry. MEMS is a versatile and useful compound due to its low toxicity and its ability to form stable complexes with a variety of other compounds.
Scientific Research Applications
MEMS has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in biochemistry, and as a stabilizing agent in drug delivery systems. In organic synthesis, MEMS can be used as a reagent to form stable complexes with a variety of other compounds, such as alcohols, amines, and carboxylic acids. In biochemistry, MEMS can be used as a catalyst to facilitate the formation of a variety of biochemical compounds, including proteins and nucleic acids. In drug delivery systems, MEMS can be used as a stabilizing agent to increase the stability of drug molecules and to improve their delivery to target cells.
Mechanism of Action
The mechanism of action of MEMS is not fully understood, but it is believed to involve the formation of a stable complex with other compounds. When MEMS is reacted with a compound, the resulting complex is more stable than the individual components, which allows for the formation of more complex molecules. In addition, MEMS can act as a catalyst in biochemical reactions, increasing the rate at which reactions occur.
Biochemical and Physiological Effects
MEMS has been shown to have a variety of biochemical and physiological effects. In laboratory studies, MEMS has been shown to increase the rate of protein synthesis, increase the activity of enzymes, and increase the stability of drug molecules. In animal studies, MEMS has been shown to reduce inflammation and improve wound healing. In humans, MEMS has been shown to reduce inflammation and improve wound healing.
Advantages and Limitations for Lab Experiments
MEMS has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of MEMS is its low toxicity, which makes it safe to use in a variety of laboratory experiments. In addition, MEMS is relatively inexpensive and can be synthesized easily, making it a cost-effective reagent for laboratory use. However, MEMS is not a very reactive compound and can form stable complexes with a variety of compounds, which can limit its usefulness in certain applications.
Future Directions
MEMS has a number of potential future directions, including its use in drug delivery systems, its use as a catalyst in biochemistry, and its use as a reagent in organic synthesis. In drug delivery systems, MEMS could be used to improve the stability of drug molecules and to increase their delivery to target cells. In biochemistry, MEMS could be used as a catalyst to increase the rate of biochemical reactions. In organic synthesis, MEMS could be used as a reagent to form stable complexes with a variety of other compounds. Additionally, MEMS could be used to improve the efficiency of organic reactions, such as the synthesis of complex molecules.
Synthesis Methods
MEMS can be synthesized by a variety of methods, including the reaction of ethyl bromide with sodium methoxide in methanol, the reaction of ethyl bromide with sodium hydroxide in methanol, and the reaction of ethyl bromide with sodium methoxide in dimethylformamide. The reaction of ethyl bromide with sodium methoxide in methanol is the most commonly used method for the synthesis of MEMS due to its simplicity and efficiency. In this method, ethyl bromide is reacted with sodium methoxide in methanol at a temperature of 40-50°C for a period of 1-2 hours. The reaction is then cooled to room temperature and the resultant MEMS is collected and dried.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methoxyethyl)methanesulfonamide involves the reaction of methanesulfonyl chloride with 2-methoxyethanamine.", "Starting Materials": [ "Methanesulfonyl chloride", "2-methoxyethanamine" ], "Reaction": [ "To a solution of 2-methoxyethanamine in dichloromethane, add triethylamine dropwise with stirring.", "Slowly add methanesulfonyl chloride dropwise to the reaction mixture while maintaining the temperature below 10°C.", "Stir the reaction mixture at room temperature for 2 hours.", "Add water to the reaction mixture and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain N-(2-methoxyethyl)methanesulfonamide as a white solid." ] } | |
CAS RN |
93501-85-0 |
Product Name |
N-(2-methoxyethyl)methanesulfonamide |
Molecular Formula |
C4H11NO3S |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
